3-[2-Fluoro-5-(trifluoromethyl)anilino]-2-methyl-3-oxopropanoic acid

• IUPAC Name: 3-[2-fluoro-5-(trifluoromethyl)anilino]-2-methyl-3-oxopropanoic acid
• InChI: InChI=1S/C11H9F4NO3/c1-5(10(18)19)9(17)16-8-4-6(11(13,14)15)2-3-7(8)12/h2-5H,1H3,(H,16,17)(H,18,19)
• InChI Key: PTGPZFVIDJFBES-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=C(C=CC(=C1)C(F)(F)F)F)C(=O)O
• Molecular Formula: C11H9F4NO3
• Molecular Weight: 279.19 g/mol

Description

3-[2-Fluoro-5-(trifluoromethyl)anilino]-2-methyl-3-oxopropanoic acid is a chemical compound commonly known as FTAA. It is a small molecule that has been widely used in scientific research due to its unique properties. FTAA is a fluorescent dye that can be used to detect and monitor protein aggregation, which is a hallmark of many neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

FTAA binds specifically to amyloid fibrils through hydrophobic interactions, which allows it to selectively detect and monitor protein aggregation. The fluorescence of FTAA is enhanced when it binds to amyloid fibrils, which allows for easy detection and monitoring of protein aggregation.
Biochemical and Physiological Effects:
FTAA has been shown to have no significant biochemical or physiological effects on cells or tissues. It is a non-toxic molecule that can be used safely in lab experiments.

Advantages and Limitations for Lab Experiments

The advantages of using FTAA in lab experiments include its high selectivity for amyloid fibrils, its non-toxic nature, and its ease of use. However, there are also limitations to using FTAA. For example, FTAA can only detect and monitor protein aggregation in vitro, and it cannot be used to monitor protein aggregation in living organisms. Additionally, FTAA may not bind to all types of amyloid fibrils, which can limit its usefulness in certain experiments.

Future Directions

There are several future directions for research involving FTAA. One direction is to develop new derivatives of FTAA that can bind to a wider range of amyloid fibrils. Another direction is to develop new imaging techniques that can be used to monitor protein aggregation in living organisms. Additionally, FTAA can be used in combination with other imaging techniques to provide a more comprehensive picture of protein aggregation in neurodegenerative diseases. Finally, FTAA can be used to develop new treatments for these diseases by identifying compounds that can prevent or reverse protein aggregation.

Synthesis Methods

The synthesis of FTAA involves the reaction of 2-fluoro-5-(trifluoromethyl)aniline with 2-methyl-3-oxobutanoic acid in the presence of a base catalyst. The reaction yields FTAA as a yellow solid with a purity of over 95%. The synthesis method has been optimized to produce high yields of FTAA with minimal impurities.

Scientific Research Applications

FTAA has been widely used in scientific research as a tool for detecting and monitoring protein aggregation. Protein aggregation is a hallmark of many neurodegenerative diseases, including Alzheimer's and Parkinson's disease. FTAA has been shown to selectively bind to amyloid fibrils, which are the protein aggregates that are found in the brains of patients with these diseases. FTAA can be used to detect and monitor the progression of these diseases, as well as to develop new treatments.